Cas no 2227733-83-5 (2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic acid)

• Product Name: 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic acid
• CAS No: 2227733-83-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6006710
• PubChem ID: 165570165
• Update Time: 2025-06-10

2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic acid
• 2227733-83-5
• 2-[(1RS,2RS)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexyl]acetic acid
• EN300-1521958

• Inchi： 1S/C27H32N2O5/c1-2-23(26(32)28-24-14-8-3-9-17(24)15-25(30)31)29-27(33)34-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-24H,2-3,8-9,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17-,23-,24-/m1/s1
• InChI Key： ICKFZBHCUFHCMJ-UOKFIYJESA-N
• SMILES： OC(C[C@H]1CCCC[C@H]1NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic acid

Recent Advances in the Study of 2227733-83-5 and 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic Acid

The chemical compound 2227733-83-5 and its derivative, 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, especially in the synthesis of peptide-based therapeutics and as intermediates in the production of complex bioactive molecules. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, synthesis methods, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic acid, a derivative of 2227733-83-5. This compound is a key intermediate in the solid-phase peptide synthesis (SPPS) process, where it serves as a protected amino acid derivative. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) group in its structure makes it particularly useful for the stepwise assembly of peptides, as the Fmoc group can be selectively removed under mild basic conditions, allowing for the sequential addition of amino acids.

One of the most notable advancements in this area is the development of more efficient synthetic routes for 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic acid. Researchers have optimized the reaction conditions to improve yield and purity, reducing the formation of byproducts and simplifying purification processes. These improvements are critical for scaling up production and ensuring the consistency of the compound for pharmaceutical applications.

In addition to its role in peptide synthesis, 2227733-83-5 and its derivatives have been investigated for their potential biological activities. Preliminary studies suggest that these compounds may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways, making them candidates for further development as anti-inflammatory agents. However, more extensive in vitro and in vivo studies are needed to fully elucidate their mechanisms of action and therapeutic potential.

Another area of research has explored the use of 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic acid in the design of peptide-based drug delivery systems. Its unique chemical structure allows for the conjugation of therapeutic peptides with targeting moieties, enhancing the specificity and efficacy of drug delivery. This approach holds promise for the treatment of various diseases, including cancer and metabolic disorders, where targeted therapy is highly desirable.

Despite these promising developments, challenges remain in the widespread application of these compounds. Issues such as stability under physiological conditions, potential toxicity, and the need for further optimization of synthetic methods must be addressed. Ongoing research is focused on overcoming these hurdles, with the goal of advancing these compounds from the laboratory to clinical applications.

In conclusion, the study of 2227733-83-5 and 2-(1RS,2RS)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexylacetic acid represents a vibrant area of research in chemical biology and pharmaceutical science. The latest findings underscore their potential as versatile tools in peptide synthesis and as candidates for therapeutic development. Continued research and collaboration across disciplines will be essential to fully realize their potential and translate these discoveries into tangible benefits for patients.